Cas no 1361490-17-6 (5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl)

• Product Name: 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl
• CAS No: 1361490-17-6
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4991283
• Update Time: 2025-06-13

5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FNO2/c13-9-3-6(4-10(14)12(9)15)8-5-7(16)1-2-11(8)17(18)19/h1-5H
• InChI Key： OJKCFPDIYDQVHK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C=CC=1[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8

Additional information on 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl

Comprehensive Overview of 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl (CAS No. 1361490-17-6)

5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl (CAS No. 1361490-17-6) is a specialized halogenated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the broader class of nitroaromatic compounds, which are widely studied for their diverse reactivity and utility in synthetic chemistry. The presence of multiple halogen substituents (fluorine and chlorine) and a nitro group in its structure makes it a subject of interest for researchers exploring structure-activity relationships and molecular design.

In the context of modern green chemistry and sustainable synthesis, 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl is often discussed for its potential role in the development of advanced materials and catalysts. Researchers are particularly interested in how the electron-withdrawing effects of the nitro and halogen groups influence its reactivity. This compound is also a candidate for studies on environmental persistence and biodegradation pathways, as its structural features are relevant to understanding the behavior of similar halogenated organic compounds in ecosystems.

The synthesis of 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl typically involves multistep organic reactions, including halogenation and nitration processes. These methods are often optimized to achieve high yield and purity, which are critical for its use in pharmaceutical intermediates or agrochemical research. Recent advancements in computational chemistry have enabled researchers to predict its molecular interactions and thermodynamic stability with greater accuracy, further expanding its potential applications.

From an analytical chemistry perspective, 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl is characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for verifying its structural integrity and ensuring compliance with quality control standards. The compound's UV-Vis absorption properties are also of interest for applications in sensor technology and photocatalysis.

In the realm of life sciences, 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl is occasionally explored for its potential bioactivity, though such studies are preliminary and require further validation. Its structural resemblance to certain biologically active molecules makes it a candidate for drug discovery programs, particularly in the context of targeted therapies. However, rigorous toxicological assessments and regulatory approvals are necessary before any practical applications in this domain.

The growing demand for specialty chemicals like 5'-Fluoro-2'-nitro-3,4,5-trichlorobiphenyl reflects broader trends in industrial innovation and research-driven development. As industries strive to meet sustainability goals, compounds with tailored functionalities are increasingly valued. This compound's unique combination of halogenation and nitro-group substitution positions it as a versatile building block for future material science and chemical engineering breakthroughs.